Cas no 907607-07-2 (2,2,3,3,4,4,4-Heptafluorobutanal--water (1/1))

• Product name: 2,2,3,3,4,4,4-Heptafluorobutanal--water (1/1)
• CAS No: 907607-07-2
• MF: C₄HOF₇^.H₂O
• MW: 216.054
• CID: 2812782
• PubChem ID: 22118245

2,2,3,3,4,4,4-Heptafluorobutanal--water (1/1) Chemical and Physical Properties

Names and Identifiers

• AKOS007930447
• 907607-07-2
• 2,2,3,3,4,4,4-Heptafluorobutanal--water (1/1)
• SCHEMBL3036870
• 2,2,3,3,4,4,4-heptafluorobutanal;hydrate
• NS00111257
• Heptafluorobutyraldehyde hydrate
• 2,2,3,3,4,4,4-Heptafluorobutanal-water (1:1)
• perfluorobutanal hydrate
• DTXSID70622576
• 74398-39-3
• Heptafluorobutyraldehyde hydrate, tech
• DTXCID50573330
• 2,2,3,3,4,4,4-heptafluorobutanal hydrate
• 2,2,3,3,4,4,4-Heptafluorobutanal xhydrate

• Inchi： InChI=1S/C4HF7O.H2O/c5-2(6,1-12)3(7,8)4(9,10)11;/h1H;1H2
• InChI Key： SIFCGDJQLNEASB-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 216.00212647Da
• Monoisotopic Mass: 216.00212647Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.1Ų